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Compound of Interest

Compound Name: Cinnolin-6-ol

CAS No.: 100949-05-1

Cat. No.: B13026841

Get Quote

Executive Summary & Strategic Importance
Cinnolin-6-ol (CAS: 100949-05-1) represents a critical scaffold in medicinal chemistry,

functioning as a bioisostere to quinolin-6-ol and isoquinolin-6-ol.[1][2][3] The cinnoline core

(1,2-benzodiazine) imparts unique physicochemical properties, particularly regarding hydrogen

bond accepting capacity (N1/N2) and pi-stacking potential.[1][2]

This guide provides a rigorous analytical framework for the validation of Cinnolin-6-ol,
designed for drug discovery teams requiring absolute structural certainty.[1] We move beyond

basic identification to a multi-dimensional validation protocol involving High-Resolution Mass

Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and elemental stoichiometry.[1][2]

[3]

Physicochemical Profile & Theoretical Data
Before initiating experimental workflows, the theoretical baseline must be established.[2][3] The

following data serves as the reference standard for purity assessment.
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Table 1: Molecular Specifications
Property Value Precision Note

IUPAC Name Cinnolin-6-ol -

Molecular Formula C₈H₆N₂O
Confirmed via combustion

analysis

Molecular Weight (Avg) 146.146 g/mol Standard atomic weights

Monoisotopic Mass 146.0480 Da Critical for HRMS calibration

Exact Mass [M+H]⁺ 147.0553 Da Target ion for ESI(+)

Topological Polar Surface Area ~46 Å²
Predictive of membrane

permeability

pKa (Predicted) ~7.8 (OH), ~2.6 (N-H+) Amphoteric character

Analytical Protocol: High-Resolution Mass
Spectrometry (HRMS)
Objective: To confirm the molecular formula with <5 ppm mass error and elucidate structural

connectivity via collision-induced dissociation (CID).

Experimental Methodology
Ionization Source: Electrospray Ionization (ESI) in Positive Mode.[2][3] The basic nitrogen

atoms (N1/N2) make protonation favorable ([M+H]⁺).[2][3]

Solvent System: Methanol:Water (50:[1][2]50) + 0.1% Formic Acid.[2][3] Formic acid is

essential to ensure protonation of the pyridazine ring.[2][3]

Direct Infusion: Flow rate 5 µL/min to maintain stable spray cone.

Fragmentation Logic (MS/MS)
Cinnoline derivatives exhibit a characteristic fragmentation pathway driven by the high energy

of the N=N bond.[2][3]
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Precursor Selection: Isolate m/z 147.0553.[2][3]

Primary Loss (-N₂): The most diagnostic elimination is the extrusion of molecular nitrogen (28

Da), collapsing the diazine ring.[2][3]

Secondary Loss (-CO): The phenolic oxygen is typically lost as carbon monoxide (28 Da)

from the resulting radical cation.[2][3]

Visualization of Fragmentation Pathway
The following diagram illustrates the logical decay of the Cinnolin-6-ol ion under CID

conditions.

Mechanism Key

[M+H]+ Precursor
m/z 147.0553
(C8H7N2O)+

Ring Contraction
m/z 119.0491

(C8H7O)+

Loss of N2
(-28.0061 Da)

Phenolic Loss
m/z 91.0542

(C7H7)+

Loss of CO
(-27.9949 Da)

1. Diazine ring collapse yields ethynyl-phenol cation 2. CO extrusion yields tropylium-like cation

Click to download full resolution via product page

Figure 1: Proposed ESI-MS/MS fragmentation pathway for Cinnolin-6-ol, highlighting the

diagnostic loss of dinitrogen.[1][2]

Structural Elucidation: NMR Spectroscopy
Objective: To distinguish the 6-hydroxy isomer from the 3-, 4-, 5-, 7-, or 8-hydroxy isomers.
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Solvent Selection
DMSO-d₆ is the mandatory solvent.[1][2][3] Protic solvents (MeOH-d₄, D₂O) will exchange the

phenolic proton, erasing a critical diagnostic signal.[1] DMSO-d₆ preserves the -OH signal

(typically a broad singlet around 10.0–10.5 ppm).[1][2][3]

1H NMR Assignment Strategy
The cinnoline system is an ortho-fused heterocycle.[1][2][3] The 6-position substitution creates

a specific splitting pattern on the benzenoid ring.[1][2][3]

H3 & H4 (Pyridazine Ring): These protons appear as a characteristic AB system (or pair of

doublets) in the downfield region (7.5–8.5 ppm).[2][3] H4 is typically more deshielded due to

the peri-effect of the benzene ring.[2][3]

H5, H7, H8 (Benzenoid Ring):

H5: Appears as a doublet (d) with ortho-coupling (~9 Hz) to H7? Correction: In 6-

substituted cinnolines, H5 is meta to the substituent but ortho to H7 is not possible if H6 is

substituted.

Correct Coupling Logic for 6-OH:

H5: Doublet (d) due to meta-coupling with H7 (~2.5 Hz). Located very downfield due to

the peri-position relative to N1/N2.[2][3]

H7: Doublet of doublets (dd) due to ortho-coupling with H8 (~9 Hz) and meta-coupling

with H5 (~2.5 Hz).

H8: Doublet (d) due to ortho-coupling with H7 (~9 Hz).

Validation Criterion: If you observe a triplet or a doublet of doublets with two large coupling

constants, the substitution is likely NOT at the 6-position (potentially 5- or 8-).[1]

Synthesis & Purity Verification Workflow
For researchers synthesizing this compound de novo, the Richter Cinnoline Synthesis or

Widman-Stoermer Synthesis are the standard authoritative routes.[2]
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Analysis Workflow Diagram
The following flowchart outlines the decision matrix for validating the synthesized Cinnolin-6-
ol.

Crude Product TLC Screening
(MeOH:DCM 1:9)

Flash Chromatography
Silica Gel

Rf ~0.3-0.4 Isolated Solid

HRMS (ESI+)
Target: 147.0553

1H NMR (DMSO-d6)
Check H5/H7 coupling

Elemental Analysis
CHN Tolerance ±0.4%

Validation
Complete

Mass Error <5ppm

Pattern Confirmed

Purity >98%
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Figure 2: Quality Control Decision Matrix for Cinnolin-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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